Cas no 2229204-50-4 (3-(Aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol)

• Product Name: 3-(Aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol
• CAS No: 2229204-50-4
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 6338282
• PubChem ID: 165676852
• Update Time: 2025-05-21

3-(Aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol
• 2229204-50-4
• EN300-1905698
• 3-(Aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol

• Inchi： 1S/C9H12BrNOS/c10-7-1-2-13-8(7)9(5-11)3-6(12)4-9/h1-2,6,12H,3-5,11H2
• InChI Key： PYXBGVMCXCRPIM-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-(Aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol

3-(Aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol (CAS 2229204-50-4): A Versatile Building Block in Modern Organic Synthesis

The compound 3-(Aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol (CAS 2229204-50-4) represents an intriguing structural motif that has gained significant attention in pharmaceutical research and material science. This bromothiophene-containing cyclobutane derivative combines multiple functional groups - an aminomethyl group, a brominated thiophene ring, and a hydroxylated cyclobutane core - making it a valuable multifunctional synthetic intermediate.

Recent trends in drug discovery have shown growing interest in saturated heterocycles like cyclobutanes, as they offer improved metabolic stability compared to their aromatic counterparts. The presence of both 3-bromothiophene and aminomethyl moieties in this compound enables diverse chemical transformations, particularly in the development of kinase inhibitors and GPCR modulators, which are hot topics in current medicinal chemistry research.

The 3-bromothiophene-2-yl group serves as an excellent handle for various cross-coupling reactions, including Suzuki-Miyaura and Stille couplings, which are frequently searched topics in organic synthesis forums. This feature makes CAS 2229204-50-4 particularly valuable for constructing more complex molecular architectures. Meanwhile, the cyclobutan-1-ol core contributes to the three-dimensionality of potential drug candidates, addressing the pharmaceutical industry's current focus on escaping "flatland" in molecular design.

From a synthetic chemistry perspective, the 3-(aminomethyl)cyclobutanol scaffold presents interesting possibilities for ring-opening and functionalization reactions. Researchers investigating strain-release chemistry or photoactive compounds often search for such strained systems. The compound's balanced lipophilicity (predicted LogP ~2.1) and molecular weight (MW 262.15) make it suitable for hit-to-lead optimization in drug discovery programs.

In material science applications, the combination of thiophene and cyclobutane units offers potential for developing novel organic semiconductors or photoresponsive materials. The bromine atom allows for further functionalization to tune electronic properties, a subject of intense research in organic electronics communities. Recent publications have highlighted similar structures in the development of OLED materials and organic photovoltaics.

The synthetic accessibility of 3-(Aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol from commercially available starting materials makes it attractive for both academic and industrial researchers. Standard characterization data (1H NMR, 13C NMR, HRMS) are typically provided by suppliers, addressing common queries from synthetic chemists about compound verification. Proper storage at 2-8°C under inert atmosphere ensures stability, as the aminomethyl group and secondary alcohol could potentially undergo oxidation under prolonged exposure to air.

Current literature suggests several potential applications for this scaffold: as a precursor to PROTAC degraders (a trending topic in drug discovery), as a building block for covalent inhibitors (through the bromothiophene moiety), or as a component in bioorthogonal chemistry (via the aminomethyl group). These applications align well with frequently searched terms in chemical databases and research platforms.

From a safety perspective, while not classified as hazardous, standard laboratory precautions should be observed when handling 3-(Aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol. The compound's Safety Data Sheet (SDS) typically recommends using personal protective equipment, as would be expected for any fine chemical. Researchers often search for handling and disposal information, which reputable suppliers generally provide.

The market for such specialty heterocyclic compounds has grown steadily, driven by increasing demand from pharmaceutical and materials science sectors. CAS 2229204-50-4 represents a niche but important segment of this market, particularly for researchers working on fragment-based drug discovery or conformational restriction strategies in medicinal chemistry.

In conclusion, 3-(Aminomethyl)-3-(3-bromothiophen-2-yl)cyclobutan-1-ol offers a unique combination of structural features that make it valuable across multiple research domains. Its versatility in organic synthesis, relevance to current drug discovery trends, and potential applications in materials science ensure continued interest from the scientific community. As research into three-dimensional heterocycles and functionalized thiophenes progresses, this compound will likely find even broader utility in cutting-edge chemical research.